1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine

• IUPAC Name: 1-[2-[2-(2,4,6-trimethylphenoxy)ethoxy]ethyl]piperidine
• InChI: InChI=1S/C18H29NO2/c1-15-13-16(2)18(17(3)14-15)21-12-11-20-10-9-19-7-5-4-6-8-19/h13-14H,4-12H2,1-3H3
• InChI Key: KHYVGYGIVJUJTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)OCCOCCN2CCCCC2)C
• Molecular Formula: C18H29NO2
• Molecular Weight: 291.4 g/mol

Description

1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine, also known as MEOEP, is a chemical compound that has gained attention in scientific research due to its potential as a novel drug candidate. The compound is a piperidine derivative that has been synthesized using a specific method.

Mechanism of Action

The mechanism of action of 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine is not fully understood, but it is believed to involve the modulation of neurotransmitter systems in the brain. 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to increase levels of dopamine and serotonin in the brain, which may contribute to its anti-addictive effects. Additionally, 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to inhibit the activity of certain enzymes involved in the inflammatory response, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects
1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to have a number of biochemical and physiological effects. Research has shown that 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. Additionally, 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to have neuroprotective effects, protecting neurons from damage in animal models of neurodegenerative diseases such as Parkinson's disease. 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has also been found to reduce the rewarding effects of drugs such as cocaine and methamphetamine in animal models of addiction.

Advantages and Limitations for Lab Experiments

1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has several advantages for lab experiments. It is relatively easy to synthesize and has been found to be stable under a variety of conditions. Additionally, 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to have low toxicity in animal models. However, there are also limitations to using 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine in lab experiments. Its mechanism of action is not fully understood, and more research is needed to determine its potential as a drug candidate. Additionally, 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has not been extensively studied in humans, and its safety and efficacy in humans is not yet known.

Future Directions

There are several future directions for research on 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine. One area of research could focus on further elucidating the mechanism of action of 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine, which could help to identify potential therapeutic targets for the treatment of various diseases and disorders. Additionally, more research is needed to determine the safety and efficacy of 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine in humans, which could pave the way for clinical trials. Finally, research could also focus on developing new derivatives of 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine with improved pharmacological properties and specificity for certain targets.

Synthesis Methods

1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine can be synthesized using a specific method involving the reaction of mesityl oxide with 2-(2-bromoethoxy)ethylamine. This reaction results in the formation of 2-(2-mesityloxyethoxy)ethylamine, which is then cyclized using sodium hydride to produce 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine. The synthesis method has been optimized to produce high yields of 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine with high purity.

Scientific Research Applications

1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to have potential as a drug candidate for the treatment of various diseases and disorders. Research has shown that 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has anti-inflammatory, analgesic, and neuroprotective effects. Additionally, 1-{2-[2-(mesityloxy)ethoxy]ethyl}piperidine has been found to have potential as a treatment for drug addiction, as it has been shown to reduce the rewarding effects of drugs such as cocaine and methamphetamine.